![molecular formula C9H10N2O B183361 (1-methyl-1H-benzimidazol-2-yl)methanol CAS No. 7467-35-8](/img/structure/B183361.png)
(1-methyl-1H-benzimidazol-2-yl)methanol
Overview
Description
“(1-Methyl-1H-benzimidazol-2-yl)methanol” is a chemical compound with the molecular formula C9H10N2O . It has an average mass of 162.189 Da and a mono-isotopic mass of 162.079315 Da .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a benzimidazole ring attached to a methanol group . The benzimidazole ring is a fused aromatic ring consisting of benzene and imidazole rings .Physical And Chemical Properties Analysis
“this compound” has a density of 1.2±0.1 g/cm3, a boiling point of 351.7±25.0 °C at 760 mmHg, and a flash point of 166.5±23.2 °C . It has 3 hydrogen bond acceptors, 1 hydrogen bond donor, and 1 freely rotating bond .Scientific Research Applications
Chemical Synthesis and Catalysis : Methanol serves as a hydrogen source and C1 synthon in chemical synthesis, with applications in energy technologies. RuCl3.xH2O can catalyze N-methylation of amines and transform them into N-methylated products using methanol. This method is also applicable in pharmaceutical agent synthesis, like venlafaxine and imipramine (Sarki et al., 2021).
Pharmaceutical Agent Synthesis : (1-methyl-1H-benzimidazol-2-yl)methanol is involved in the synthesis of various pharmaceutical agents. For instance, it can be transformed into N-methylated amines and is useful in the synthesis of drugs like benzocaine and butamben (Sadhu, Reddy & Dubey, 2016).
Green Chemistry : This compound is synthesized in supercritical methanol over copper-doped porous metal oxides, highlighting an approach that aligns with the principles of green chemistry. The process also shows versatility, as it can convert a variety of 1,2-diaminobenzenes into benzimidazoles and N-methylated analogues (Sun, Bottari & Barta, 2015).
Ligand Synthesis in Metal Complexes : This compound acts as a ligand in the synthesis of metal complexes, which are used in various applications, including catalysis and material science (Su, Li, Xiu & Meng, 2012).
Structural and Spectroscopic Studies : It is used in structural and spectroscopic studies, providing insights into the properties of benzimidazole derivatives, which are important in various fields, including pharmaceuticals (Saral, Özdamar & Uçar, 2017).
Enzymatic Inhibition and Solubilization Studies : Benzimidazole derivatives synthesized using this compound have been studied for their antioxidant potential, inhibitory activity against enzymes like acetylcholinesterase, and micellar solubilization properties (Taj, Raheel, Alelwani, Hajjar, Makki, Alnajeebi, Babteen, Tirmizi & Noor, 2020).
Photochemical Studies : It has been involved in photochemical studies, aiding in understanding the photoreactivity of compounds under various conditions (Mahran, Sidky & Wamhoff, 1983).
Synthesis of Novel Ring Systems : this compound is key in synthesizing novel ring systems, expanding the scope of chemical synthesis and discovery (Tumkevičius, Labanauskas, Bucinskaite, Brukštus & Urbelis, 2003).
Solid Polymer Electrolytes in Fuel Cells : It's used in the development of hydroxide ion-exchange ionomers and solid polymer electrolytes for applications in fuel cells and electrolyzers (Wright & Holdcroft, 2014).
Safety and Hazards
The safety information for “(1-methyl-1H-benzimidazol-2-yl)methanol” indicates that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves/protective clothing/eye protection/face protection, and washing hands thoroughly after handling .
Mechanism of Action
Target of Action
The primary target of (1-methyl-1H-benzimidazol-2-yl)methanol is the tubulin proteins . These proteins play a crucial role in cell division, forming the microtubule structure that helps in the segregation of chromosomes .
Mode of Action
This compound interacts with its targets by binding to the tubulin proteins . This binding disrupts microtubule assembly and the formation of spindles at cell division, resulting in the malsegregation of chromosomes .
Biochemical Pathways
The compound affects the cell division pathway by disrupting the normal function of tubulin proteins . This disruption leads to malsegregation of chromosomes during cell division, which can lead to aneuploidy and polyploidy in germ cells and somatic cells .
Pharmacokinetics
Related compounds like carbendazim have been found to be 100% bioavailable after oral administration
Result of Action
The molecular and cellular effects of this compound’s action include the induction of aneuploidy and polyploidy in germ cells and somatic cells . This can lead to significant changes in cell function and potentially contribute to various pathological conditions.
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the pH of the environment can affect the solubility of the compound . .
Properties
IUPAC Name |
(1-methylbenzimidazol-2-yl)methanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N2O/c1-11-8-5-3-2-4-7(8)10-9(11)6-12/h2-5,12H,6H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SQRSIOZFPSFABI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=CC=CC=C2N=C1CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90322304 | |
Record name | (1-methyl-1H-benzimidazol-2-yl)methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90322304 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
162.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
7467-35-8 | |
Record name | 7467-35-8 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=400948 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | (1-methyl-1H-benzimidazol-2-yl)methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90322304 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (1-methyl-1H-1,3-benzodiazol-2-yl)methanol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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